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Compound of Interest

Compound Name: 2-Ethenyl-2-hexyloxirane

CAS No.: 920299-56-5

Cat. No.: B12638033

Get Quote

Executive Summary
2-Ethenyl-2-hexyloxirane (also known as 1,2-epoxy-2-vinyl-octane) represents a critical class

of chiral vinyl epoxides bearing a quaternary stereocenter. These motifs are high-value

synthons in the construction of complex lipid mediators, pheromones, and functionalized 2,5-

dihydrofurans via Pd-catalyzed cycloadditions.

This guide details two validated pathways for its asymmetric synthesis:

Primary Protocol (Recommended): Hydrolytic Kinetic Resolution (HKR) of the racemic

epoxide. This method offers the highest optical purity (>99% ee) and operational robustness

for scale-up.

Secondary Protocol: Asymmetric Shi Epoxidation of 2-hexyl-1,3-butadiene. This provides a

direct route but requires stringent control of reaction parameters.
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The target molecule features a sensitive vinyl group adjacent to a strained oxirane ring. The

most reliable disconnection relies on the epoxidation of the corresponding conjugated diene, 2-

hexyl-1,3-butadiene.

Challenge: The diene contains two alkene moieties.

Solution: The C1-C2 double bond is 1,1-disubstituted and electron-rich (due to the hexyl

donor), while the C3-C4 vinyl group is monosubstituted. Electrophilic oxidants (mCPBA,

Dioxiranes) preferentially target the more electron-rich C1-C2 bond, ensuring high

regioselectivity.
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Figure 1: Synthetic workflow from commodity starting material (2-Octanone) to enantiopure

target.

Detailed Experimental Protocols
Phase 1: Synthesis of Precursor (2-Hexyl-1,3-butadiene)
Rationale: A direct Wittig reaction on a ketone is often sluggish. The Grignard addition followed

by dehydration is more reliable for generating the 1,3-diene system.

Step 1.1: Grignard Addition

Setup: Flame-dry a 1L 3-neck flask equipped with a reflux condenser and addition funnel

under

atmosphere.
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Reagents: Charge Vinylmagnesium bromide (1.0 M in THF, 1.2 eq) into the flask. Cool to

0°C.

Addition: Add 2-Octanone (1.0 eq) in anhydrous THF dropwise over 30 mins.

Reaction: Warm to RT and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 9:1).

Workup: Quench with sat.

. Extract with

(3x). Wash combined organics with brine, dry over

, and concentrate.

Product: 3-Hexyl-1-buten-3-ol (Tertiary allylic alcohol).

Step 1.2: Dehydration

Reagents: Dissolve the crude alcohol in Pyridine (5 eq). Cool to 0°C.

Reaction: Add

(1.5 eq) dropwise. This method prevents acid-catalyzed polymerization of the diene.

Heating: Stir at RT for 12h, then heat to 50°C for 2h if conversion is incomplete.

Workup: Pour onto ice/water. Extract with Pentane (to facilitate solvent removal later). Wash

with 1N HCl (to remove pyridine), then

.

Purification: Distillation under reduced pressure.

Target:2-Hexyl-1,3-butadiene.

QC Check: 1H NMR should show terminal vinyl protons (multiplets at 5.0-6.5 ppm) and

methylene protons of the hexyl chain.

Phase 2: Racemic Epoxidation
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Rationale: mCPBA is used due to its high electrophilicity, preferring the more substituted C1-C2

bond over the terminal vinyl group.

Setup: 500 mL flask, 0°C, magnetic stirring.

Reaction: Dissolve 2-Hexyl-1,3-butadiene (10 g) in

(100 mL). Add

(1.2 eq) as a buffer to prevent acid-catalyzed ring opening.

Addition: Add mCPBA (1.05 eq) portion-wise over 1 hour.

Monitoring: Stir at 0°C for 4 hours. GC-MS will show the mono-epoxide (

154).

Note: Over-reaction to the diepoxide is minimal at 0°C if stoichiometry is controlled.

Workup: Quench with

(to destroy excess peroxide) and

. Extract with DCM.

Purification: Flash chromatography (Hexane/EtOAc 95:5) or fractional distillation.

Yield: Typically 75-85%.

Product:(±)-2-Ethenyl-2-hexyloxirane.

Phase 3: Hydrolytic Kinetic Resolution (HKR)[4]
Rationale: This is the critical enantioselective step.[1] The (R,R)-Co(salen) complex catalyzes

the hydrolysis of the (S)-epoxide to the diol, leaving the desired (R)-epoxide intact.

Catalyst Activation:

Dissolve (R,R)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II)

[(R,R)-Co(salen)] (0.5 mol%) in toluene.
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Add Acetic Acid (2 eq relative to Co) and stir open to air for 30 mins to generate the active

Co(III)-OAc species. Concentrate to dryness to obtain the brown solid catalyst.

Resolution Protocol:

Mixing: In a flask, combine (±)-2-Ethenyl-2-hexyloxirane (1.0 eq) and the activated Co-

catalyst (0.5 mol%).

Temperature: Cool to 0°C. Vinyl epoxides can be sensitive to heat during hydrolysis.

Initiation: Add Water (0.55 eq) dropwise. Add THF (minimal volume) only if the mixture is not

homogeneous.

Reaction: Stir at RT for 12-24 hours.

Endpoint: Monitor by Chiral GC (Cyclodex-B column). The reaction stops at exactly 50%

conversion.

Isolation:

Distillation: The epoxide is volatile; the diol is not. Distill the reaction mixture under high

vacuum (0.1 mmHg) at RT or mild heating (<40°C).

Trap: Collect the distillate in a liquid

trap.

Result:

Distillate:(R)-2-Ethenyl-2-hexyloxirane (>99% ee).

Pot Residue: (S)-Diol and Catalyst.

Analytical Data & QC
Table 1: Key Analytical Parameters
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Parameter Specification Method

Appearance Colorless liquid Visual

Purity (GC) > 98% DB-5 Column

Enantiomeric Excess > 99%
Chiral GC (

-DEX 120)

1H NMR (CDCl3) 5.8 (dd, Vinyl), 2.9 (d,

Epoxide), 2.7 (d, Epoxide)
400 MHz

Regioselectivity > 20:1 (Mono- vs Diepoxide) GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://labs.utsouthwestern.edu/sites/default/files/2022-08/kinetic-resolutions.pdf
https://www.benchchem.com/product/b12638033/docs#application-note-asymmetric-synthesis-of-2-ethenyl-2-hexyloxirane
https://www.benchchem.com/product/b12638033/docs#application-note-asymmetric-synthesis-of-2-ethenyl-2-hexyloxirane
https://www.benchchem.com/product/b12638033/docs#application-note-asymmetric-synthesis-of-2-ethenyl-2-hexyloxirane
https://www.benchchem.com/product/b12638033/docs#application-note-asymmetric-synthesis-of-2-ethenyl-2-hexyloxirane
https://www.benchchem.com/product/b12638033?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12638033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

